Cas no 1141-45-3 (3-(2-Naphthylthio)propionic acid)

3-(2-Naphthylthio)propionic acid Properties

Names and Identifiers

• 3-(2-Naphthylthio)propionic acid
• 3-(2-Naphthylmercapto)propionic acid
• 3-naphthalen-2-ylsulfanylpropanoic acid
• 3-(2-Naphthylsulfanyl)propanoic acid
• 3-(2-naphthylthio)propanoic acid
• 3-(naphthalen-2-ylsulfanyl)-propanoic acid
• 3-(naphthalen-2-ylthio)propanoic acid
• 3-[2]Naphthylmercapto-propionsaeure
• 3-[2]naphthylsulfanyl-propionic acid
• Maybridge3_005839
• IDI1_017226
• 3-(naphthalen-2-ylsulfanyl)-propionic acid
• 1141-45-3
• 3-(Naphthalen-2-ylthio)propanoicacid
• AS-64320
• DTXSID80333767
• AKOS000129219
• Propanoic acid, 3-(2-naphthalenylthio)-
• 3-(2-Naphthylsulfanyl)propanoic acid #
• SCHEMBL3499810
• Oprea1_787951
• CS-0335294
• CCG-244867
• HMS1447J09
• BAA14145
• 3-(naphthalen-2-ylsulfanyl)propanoic acid
• 3-(2-NAPHTHYLTHIO)PROPIONICACID
• BRD-K10888444-001-01-3
• FT-0613579
• 3-(Naphthalen-2-ylthio)propanoic acid
• +Expand

• MDL： MFCD00051616
• InChIKey： XMQJAJQNGNSZFY-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H12O2S/c14-13(15)7-8-16-12-6-5-10-3-1-2-4-11(10)9-12/h1-6,9H,7-8H2,(H,14,15)
• SMILES： C1=CC=C2C=C(C=CC2=C1)SCCC(=O)O
• BRN： 2558498

Computed Properties

• Exact Mass: 232.05600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 232.05580079g/mol
• Heavy Atom Count: 16
• Complexity: 242
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• LogP: 3.40660
• PSA: 62.60000
• Refractive Index: 1.668
• Boiling Point: 440.6±28.0 °C at 760 mmHg
• Melting Point: 104-106°C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 220.3±24.0 °C
• Color/Form: solid
• Solubility: Insoluble in water
• Density: 1.3±0.1 g/cm3

3-(2-Naphthylthio)propionic acid Security Information

• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：warning

3-(2-Naphthylthio)propionic acid Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%